Cas no 1448075-35-1 (1-(2-chlorophenyl)-3-(2,4-dimethoxypyrimidin-5-yl)urea)

• Product Name: 1-(2-chlorophenyl)-3-(2,4-dimethoxypyrimidin-5-yl)urea
• CAS No: 1448075-35-1
• MF: C₁₃H₁₃ClN₄O₃
• MW: 308.720321416855
• CID: 6400542
• PubChem ID: 71807596
• Update Time: 2025-06-12

1-(2-chlorophenyl)-3-(2,4-dimethoxypyrimidin-5-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-(2,4-dimethoxypyrimidin-5-yl)urea
• 1448075-35-1
• F6438-2086
• AKOS024561623

• Inchi： 1S/C13H13ClN4O3/c1-20-11-10(7-15-13(18-11)21-2)17-12(19)16-9-6-4-3-5-8(9)14/h3-7H,1-2H3,(H2,16,17,19)
• InChI Key： KIXFDEGWFUYCMR-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1Cl)C(NC1=CN=C(OC)N=C1OC)=O

Computed Properties

• Exact Mass: 308.0676180g/mol
• Monoisotopic Mass: 308.0676180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-chlorophenyl)-3-(2,4-dimethoxypyrimidin-5-yl)urea

Recent Advances in the Study of 1-(2-chlorophenyl)-3-(2,4-dimethoxypyrimidin-5-yl)urea (CAS: 1448075-35-1)

The compound 1-(2-chlorophenyl)-3-(2,4-dimethoxypyrimidin-5-yl)urea (CAS: 1448075-35-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a kinase inhibitor. This urea derivative has been identified as a promising candidate for targeting specific protein kinases involved in various pathological conditions, including cancer and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's selective inhibition of certain tyrosine kinases, which play a critical role in cell signaling pathways. Structural analysis has revealed that the 2-chlorophenyl and 2,4-dimethoxypyrimidin-5-yl moieties contribute to its high binding affinity and specificity. Computational docking studies have further supported these observations, highlighting the importance of these functional groups in stabilizing interactions with the kinase active site.

In vitro studies have demonstrated that 1-(2-chlorophenyl)-3-(2,4-dimethoxypyrimidin-5-yl)urea exhibits potent anti-proliferative effects against a range of cancer cell lines, including those resistant to conventional therapies. Notably, its activity has been linked to the induction of apoptosis and the inhibition of key survival pathways. These findings suggest that this compound could serve as a valuable tool for understanding kinase-mediated signaling and as a lead compound for further drug development.

Pharmacokinetic studies have also been conducted to assess the compound's bioavailability and metabolic stability. Preliminary results indicate that it possesses favorable drug-like properties, such as moderate plasma protein binding and reasonable metabolic half-life. However, further optimization may be required to improve its solubility and reduce potential off-target effects. Researchers are currently exploring various formulation strategies to enhance its delivery and efficacy in vivo.

The therapeutic potential of 1-(2-chlorophenyl)-3-(2,4-dimethoxypyrimidin-5-yl)urea extends beyond oncology. Recent investigations have explored its application in inflammatory and autoimmune diseases, where dysregulated kinase activity is a known contributor to pathogenesis. Early-stage animal models have shown promising results, with the compound effectively attenuating disease progression and reducing inflammatory markers. These findings underscore its versatility and potential as a multi-target therapeutic agent.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as toxicity, selectivity, and resistance mechanisms need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate the development of this compound and its derivatives. Future research directions may include the synthesis of analogs with improved potency and the exploration of combination therapies to enhance therapeutic outcomes.

In conclusion, 1-(2-chlorophenyl)-3-(2,4-dimethoxypyrimidin-5-yl)urea represents a promising scaffold for the development of novel kinase inhibitors. Its unique structural features and biological activities make it a valuable subject of ongoing research. As our understanding of its mechanisms and applications continues to grow, this compound may pave the way for new treatments in oncology and beyond. Continued investment in research and development will be crucial to unlocking its full potential.